Cas no 864954-26-7 (Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-)

Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)propyl]- structure
864954-26-7 structure
Product Name:Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-
CAS No:864954-26-7
MF:C11H15NO3
MW:209.241703271866
CID:661551
PubChem ID:11310317
Update Time:2025-04-19

Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)propyl]-
    • N-[(2S,3R)-1,3-dihydroxybutan-2-yl]benzamide
    • DTXSID40461939
    • CHEMBL237909
    • SCHEMBL6342130
    • 864954-26-7
    • Inchi: 1S/C11H15NO3/c1-8(14)10(7-13)12-11(15)9-5-3-2-4-6-9/h2-6,8,10,13-14H,7H2,1H3,(H,12,15)/t8-,10+/m1/s1
    • InChI Key: HRJKQWCNQJAYRH-SCZZXKLOSA-N
    • SMILES: O[C@H](C)[C@H](CO)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 69.6Ų
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